
Proper Disposal of Risocaine: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Risocaine

Cat. No.: B7739867 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring a safe work

environment and maintaining environmental compliance. This guide provides detailed, step-by-

step procedures for the safe disposal of Risocaine (CAS 94-12-2), a local anesthetic also

known as propyl 4-aminobenzoate. Adherence to these guidelines is essential for researchers,

scientists, and drug development professionals to minimize risks and manage chemical waste

responsibly.

Understanding the Hazards of Risocaine
Before handling or disposing of Risocaine, it is crucial to be aware of its associated hazards.

While safety data sheets can vary, Risocaine is generally classified as an irritant.[1] It may

cause skin and serious eye irritation, and some data suggests it could cause an allergic skin

reaction and may be harmful to aquatic life. Therefore, Risocaine waste should be treated as

hazardous chemical waste.

Key Physical and Chemical Properties:
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Property Value

CAS Number 94-12-2[2]

Molecular Formula C10H13NO2

Appearance White solid powder or prisms

Melting Point 73 - 75 °C

| Solubility | Very soluble in benzene, ether, ethanol, chloroform |

Step-by-Step Disposal Procedure for Risocaine
Disposal of Risocaine must follow institutional and local regulations for hazardous waste.

Never dispose of Risocaine or its containers in the regular trash or down the drain.

Step 1: Waste Identification and Segregation

Identify all Risocaine waste streams. This includes:

Unused or expired pure Risocaine.

Contaminated materials such as gloves, weighing paper, and absorbent pads.

Solutions containing Risocaine.

Empty containers that held Risocaine.

Segregate Risocaine waste from other laboratory waste at the point of generation.

Solid Waste: Collect pure Risocaine powder and contaminated solids in a designated,

compatible hazardous waste container.

Liquid Waste: Collect solutions containing Risocaine in a separate, compatible liquid

hazardous waste container. Do not mix with incompatible wastes, such as strong oxidizing

agents, acids, or bases.
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Sharps Waste: Any sharps (e.g., needles, contaminated glassware) must be disposed of in

a designated sharps container.

Step 2: Waste Containment and Labeling

Use appropriate containers. Waste containers must be in good condition, compatible with the

chemical, and have a secure, screw-top cap. Plastic is often preferred for solid waste.

Keep containers closed. Waste containers must remain closed at all times, except when

adding waste.

Do not overfill containers. Leave at least one inch of headspace to allow for expansion.

Label containers clearly. All waste containers must be labeled with the words "Hazardous

Waste" and the full chemical name ("Risocaine" or "propyl 4-aminobenzoate"). The label

should also include the accumulation start date and the primary hazards (e.g., "Irritant").

Step 3: Storage of Hazardous Waste

Designate a Satellite Accumulation Area (SAA). This is a location at or near the point of

waste generation where the waste is stored before being moved to a central storage area.

Store waste in the SAA. The SAA must be inspected weekly for any leaks or container

degradation.

Follow storage time limits. Partially filled containers may remain in an SAA for up to one year,

but once a container is full, it must be removed within three days.

Step 4: Disposal of Empty Containers

A container that has held a hazardous waste is considered "empty" if all waste has been

removed by standard practice and no more than one inch of residue remains.

Even when "empty," containers that held Risocaine should be managed as hazardous waste

to avoid trace contamination of the environment. If institutional policy allows for the disposal

of "empty" containers as regular trash, all labels must be defaced or removed first. For

acutely hazardous materials, triple-rinsing is required; while Risocaine is not typically
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classified as acutely hazardous, this is a good practice if the container is to be repurposed or

disposed of as non-hazardous. The rinsate from this process must be collected and disposed

of as hazardous liquid waste.

Step 5: Arranging for Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office (or equivalent

department) to schedule a pickup of the hazardous waste. Do not attempt to transport or

dispose of the waste yourself.

Chemical Waste Disposal Decision Framework
The following table outlines general guidelines for the disposal of laboratory chemical waste.

Waste Characteristic
Prohibited for Drain/Trash
Disposal

Appropriate Disposal
Stream

Risocaine (Solid & Solutions) Yes Hazardous Waste Pickup

Ignitable (Flash point < 140°F) Yes Hazardous Waste Pickup

Corrosive (pH ≤ 2 or ≥ 12.5) Yes Hazardous Waste Pickup

Reactive (Water-reactive,

explosive)
Yes Hazardous Waste Pickup

Toxic (EPA Listed Hazardous

Waste)
Yes Hazardous Waste Pickup

Dilute aqueous solutions (non-

hazardous, pH 5.5-10.5)
No (with restrictions)

Drain Disposal (check local

regulations)

Non-hazardous, non-

recyclable solid waste
No Regular Trash

Risocaine Disposal Workflow
The logical flow for making decisions regarding the disposal of Risocaine waste is illustrated

below. This process ensures that all waste streams are handled safely and in accordance with

standard laboratory procedures.
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Risocaine Waste Generated

Identify Waste Type
(Solid, Liquid, Sharps, Empty Container)

Segregate Waste Streams

Solid Waste
(Powder, Contaminated PPE)

Solid

Liquid Waste
(Solutions)

Liquid

Empty Container

Container

Contain in Labeled
Solid Hazardous Waste Bin

Contain in Labeled
Liquid Hazardous Waste Bottle

Evaluate Container
'Empty' per Regulations?

Store in Designated
Satellite Accumulation Area (SAA)

Deface Label & Dispose
as per Institutional Policy

Yes

Treat as Solid
Hazardous Waste

No

Arrange for EHS
Hazardous Waste Pickup

If policy requires pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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